N-(1-methyl-4-piperidinyl)-2-pyrazinecarboxamide

• IUPAC Name: N-(1-methylpiperidin-4-yl)pyrazine-2-carboxamide
• InChI: InChI=1S/C11H16N4O/c1-15-6-2-9(3-7-15)14-11(16)10-8-12-4-5-13-10/h4-5,8-9H,2-3,6-7H2,1H3,(H,14,16)
• InChI Key: WBVJCLSVYMMWOR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NC(=O)C2=NC=CN=C2
• Molecular Formula: C11H16N4O
• Molecular Weight: 220.27 g/mol

Description

N-(1-methyl-4-piperidinyl)-2-pyrazinecarboxamide, commonly known as MP-10, is a synthetic compound that has been extensively studied for its potential therapeutic applications. MP-10 belongs to the class of compounds known as pyrazinecarboxamides and has been shown to possess a wide range of biological activities.

Scientific Research Applications

MP-10 has been extensively studied for its potential therapeutic applications. It has been shown to possess a wide range of biological activities, including antipsychotic, antidepressant, and anxiolytic effects. MP-10 has also been investigated for its potential in treating drug addiction and as a neuroprotective agent in neurodegenerative diseases.

Mechanism of Action

The exact mechanism of action of MP-10 is not fully understood. However, it is believed to act as a partial agonist at the dopamine D2 receptor and a full agonist at the serotonin 5-HT1A receptor. MP-10 has also been shown to increase levels of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in neuronal survival and plasticity.
Biochemical and Physiological Effects:
MP-10 has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its antipsychotic and antidepressant effects. MP-10 has also been shown to increase levels of BDNF, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

MP-10 has several advantages for lab experiments. It is easy to synthesize, has a high purity level, and has been extensively studied for its biological activities. However, there are also some limitations to using MP-10 in lab experiments. For example, its mechanism of action is not fully understood, and its effects may vary depending on the dosage and administration route.

Future Directions

There are several future directions for research on MP-10. One area of interest is its potential as a treatment for drug addiction. MP-10 has been shown to reduce drug-seeking behavior in animal models, and further research is needed to determine its potential as a therapeutic agent in humans. Another area of interest is its potential as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Further research is needed to determine the exact mechanism of action of MP-10 and its potential therapeutic applications in these diseases.